Cas no 65418-02-2 (Sodium pentane-3-sulfinate)

Sodium pentane-3-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- SODIUM PENTANE-3-SULFINATE
- SODIUMPENTANE-3-SULFINATE
- EN300-723329
- 65418-02-2
- 3-Pentanesulfinic acid, sodium salt (1:1)
- Sodium pentane-3-sulfinate
-
- Inchi: 1S/C5H12O2S.Na/c1-3-5(4-2)8(6)7;/h5H,3-4H2,1-2H3,(H,6,7);/q;+1/p-1
- InChI Key: DOJOJIINIINSBG-UHFFFAOYSA-M
- SMILES: S(C(CC)CC)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 158.03774504g/mol
- Monoisotopic Mass: 158.03774504g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 83
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3Ų
Sodium pentane-3-sulfinate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-723329-10.0g |
sodium pentane-3-sulfinate |
65418-02-2 | 10g |
$3131.0 | 2023-05-24 | ||
Enamine | EN300-723329-0.05g |
sodium pentane-3-sulfinate |
65418-02-2 | 0.05g |
$612.0 | 2023-05-24 | ||
Enamine | EN300-723329-0.1g |
sodium pentane-3-sulfinate |
65418-02-2 | 0.1g |
$640.0 | 2023-05-24 | ||
Enamine | EN300-723329-1.0g |
sodium pentane-3-sulfinate |
65418-02-2 | 1g |
$728.0 | 2023-05-24 | ||
Enamine | EN300-723329-5.0g |
sodium pentane-3-sulfinate |
65418-02-2 | 5g |
$2110.0 | 2023-05-24 | ||
Enamine | EN300-723329-0.5g |
sodium pentane-3-sulfinate |
65418-02-2 | 0.5g |
$699.0 | 2023-05-24 | ||
Enamine | EN300-723329-2.5g |
sodium pentane-3-sulfinate |
65418-02-2 | 2.5g |
$1428.0 | 2023-05-24 | ||
Enamine | EN300-723329-0.25g |
sodium pentane-3-sulfinate |
65418-02-2 | 0.25g |
$670.0 | 2023-05-24 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038863-5g |
Pentane-3-sulfinic acid, sodium salt |
65418-02-2 | 5g |
¥10542.00 | 2024-05-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038863-1g |
Pentane-3-sulfinic acid, sodium salt |
65418-02-2 | 1g |
¥4243.00 | 2024-05-05 |
Sodium pentane-3-sulfinate Related Literature
-
Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
-
Wentao Wang,Tao Zheng,Qicheng Zhang,Fan Wu,Yihan Liu,Lin Zhang,Jun Zhang,Mingqian Wang,Yi Sun Biomater. Sci., 2020,8, 1748-1758
-
Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
-
Dan Zhou,Yanhui Liu,Bingjun Shen,Xinle Zhao,Ying Xu,Jian Tian Phys. Chem. Chem. Phys., 2016,18, 7927-7931
Additional information on Sodium pentane-3-sulfinate
Recent Advances in the Application of Sodium Pentane-3-sulfinate (CAS: 65418-02-2) in Chemical Biology and Pharmaceutical Research
Sodium pentane-3-sulfinate (CAS: 65418-02-2) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of sulfonyl-containing compounds. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, mechanisms, and potential therapeutic benefits.
One of the most significant advancements in the use of Sodium pentane-3-sulfinate is its application in the synthesis of sulfonamide derivatives, which are widely recognized for their pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an efficient sulfonylating agent, enabling the construction of complex sulfonamide scaffolds with high yield and selectivity. The study further revealed that the resulting sulfonamide derivatives exhibited potent inhibitory effects against several disease-related enzymes, suggesting their potential as lead compounds for drug development.
In addition to its role in sulfonamide synthesis, Sodium pentane-3-sulfinate has been investigated for its utility in radical reactions. A recent publication in Angewandte Chemie International Edition reported the successful use of this compound in photoinduced radical sulfonylation reactions. The researchers utilized Sodium pentane-3-sulfinate as a sulfonyl radical precursor, achieving mild reaction conditions and broad substrate scope. This methodology opens new avenues for the functionalization of biologically relevant molecules, such as amino acids and heterocycles, with sulfonyl groups.
Another area of interest is the potential therapeutic applications of Sodium pentane-3-sulfinate-derived compounds. A preclinical study conducted in 2024 evaluated the anti-inflammatory and antioxidant properties of a series of sulfonate esters synthesized using this reagent. The results indicated that these compounds significantly reduced oxidative stress and inflammation in cellular models, suggesting their potential for treating inflammatory diseases. Furthermore, computational docking studies predicted strong interactions between these sulfonate esters and key inflammatory targets, providing a rationale for further investigation.
The safety and pharmacokinetic profile of Sodium pentane-3-sulfinate and its derivatives have also been a focus of recent research. A toxicological assessment published in Regulatory Toxicology and Pharmacology confirmed the low acute toxicity of this compound in animal models, supporting its suitability for pharmaceutical applications. However, the study emphasized the need for further long-term toxicity studies to ensure its safety in clinical settings.
In conclusion, Sodium pentane-3-sulfinate (CAS: 65418-02-2) has demonstrated significant potential in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with promising results in both methodological developments and therapeutic explorations. Future research should focus on expanding its utility in diverse chemical transformations and evaluating the clinical potential of its derivatives. The continued investigation of this compound is expected to yield valuable insights and novel therapeutic agents in the coming years.
65418-02-2 (Sodium pentane-3-sulfinate) Related Products
- 680618-12-6(2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)
- 1698674-07-5(1-4-(3-methyl-1H-pyrazol-1-yl)phenylpropan-1-one)
- 2418727-99-6(5-Ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)
- 1803777-04-9(Ethyl 2-cyano-3-hydroxy-4-(trifluoromethoxy)benzoate)
- 932997-83-6(2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)
- 1807262-18-5(4-Bromo-2-fluoro-3-nitrobenzenesulfonyl chloride)
- 2137585-12-5(5-amino-3-bromo-1-({spiro2.2pentan-1-yl}methyl)-1,2-dihydropyridin-2-one)
- 712324-41-9(2-[2-(5-Chloroquinolin-8-yl)oxyethoxy]benzaldehyde)
- 1805011-08-8(3-Cyano-5-(difluoromethyl)-4-fluoropyridine)
- 2034342-22-6(6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole)




